Cas no 52059-52-6 (Benzeneethanamine, 4-fluoro-N-methyl-N-(2-phenylethyl)-)

Benzeneethanamine, 4-fluoro-N-methyl-N-(2-phenylethyl)- structure
52059-52-6 structure
Product Name:Benzeneethanamine, 4-fluoro-N-methyl-N-(2-phenylethyl)-
CAS No:52059-52-6
MF:C17H20FN
MW:257.345808029175
CID:2189528
Update Time:2023-08-06

Benzeneethanamine, 4-fluoro-N-methyl-N-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-n-methyl -n-(2-phenylethyl )benzeneethanamine
    • Benzeneethanamine, 4-fluoro-N-methyl-N-(2-phenylethyl)-
    • NEQDOOHNDKCXFM-UHFFFAOYSA-N
    • 4-Fluoro-N-methyl-N-(2-phenylethyl)benzeneethanamine
    • 2-(4-Fluorophenyl)-N-methyl-N-(2-phenylethyl)ethanamine #
    • Inchi: 1S/C17H20FN/c1-19(13-11-15-5-3-2-4-6-15)14-12-16-7-9-17(18)10-8-16/h2-10H,11-14H2,1H3
    • InChI Key: NEQDOOHNDKCXFM-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CCN(C)CCC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 229
  • Topological Polar Surface Area: 3.2
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.